3-Methyl-piperidine-1-carboxamidine hydrochloride

• IUPAC Name: 3-methylpiperidine-1-carboximidamide;hydrochloride
• InChI: InChI=1S/C7H15N3.ClH/c1-6-3-2-4-10(5-6)7(8)9;/h6H,2-5H2,1H3,(H3,8,9);1H
• InChI Key: QBBCJLHPCGMXPP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=N)N.Cl
• Molecular Formula: C7H16ClN3
• Molecular Weight: 177.67 g/mol

Description

3-Methyl-piperidine-1-carboxamidine hydrochloride is a chemical compound with the molecular formula C7H15N3•HCl and a molecular weight of 177.68 g/mol . It falls within the category of biochemicals used primarily for proteomics research . The compound’s structure consists of a piperidine ring with a methyl group and a carboxamidine functional group.

Synthesis routes and methods

Procedure details

A mixture of 3-methylpiperidine (2.347 ml, 20 mmol), diisopropylethylamine (3.49 ml, 20.00 mmol) and 1H-1,2,4-triazole-1-carboximidamide hydrochloride (2.444 g, 22.00 mmol) in N,N-dimethylformamide (10 ml) was stirred at room temperature overnight. Ether (50 ml) was added to the reaction mixture and the mixture was stirred at room temperature for 10 minutes. The ether layer was separated and DMF layer was stirred with ether (50 ml) at 5° C. (ice water bath) for 10 minutes and the ether layer was separated from the residue. Ether (20 ml) was added to the residue and the mixture was stirred at 5° C. The resulting solid was triturated with ether, collected, washed with ether and dried to give the title compound as a colourless solid (2.95 g, 83%). LC/MS [M+H]+=142.